Cas no 1227576-41-1 (5-Chloro-6-methoxypyridine-3-acetonitrile)

• Product Name: 5-Chloro-6-methoxypyridine-3-acetonitrile
• CAS No: 1227576-41-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4801055
• Update Time: 2023-08-17

5-Chloro-6-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methoxypyridine-3-acetonitrile

• Inchi： 1S/C8H7ClN2O/c1-12-8-7(9)4-6(2-3-10)5-11-8/h4-5H,2H2,1H3
• InChI Key： MPEXIZWTDONDBP-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(CC#N)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9